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Compound of Interest

Compound Name: ML786 dihydrochloride

Cat. No.: B609181 Get Quote

Essential Safety and Handling Guide for ML786
Dihydrochloride
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

ML786 dihydrochloride, a potent Raf kinase inhibitor. The following procedures are designed

to ensure the safe execution of research activities while minimizing risk and environmental

impact.

Personal Protective Equipment (PPE)
Given that ML786 dihydrochloride is a potent bioactive compound, stringent adherence to

personal protective equipment protocols is mandatory to prevent accidental exposure. The

minimum required PPE for handling this compound in a laboratory setting includes:

Eye Protection: Chemical splash goggles are required. For operations with a high risk of

splashing, a face shield should be worn in addition to goggles.[1][2][3]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact. For prolonged handling or in case of direct contact, double-gloving is recommended.

Gloves should be changed immediately if contaminated.[2][3]
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Body Protection: A lab coat is essential to protect skin and personal clothing from potential

spills.[1][4]

Respiratory Protection: When handling the powdered form of the compound outside of a

certified chemical fume hood, a respirator is necessary to prevent inhalation of airborne

particles.[1][4]

Foot Protection: Closed-toe shoes must be worn at all times within the laboratory.

Operational Plan for Handling ML786
Dihydrochloride
This step-by-step guide outlines the safe handling of ML786 dihydrochloride from receipt to

preparation of solutions.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The lyophilized powder should be stored at -20°C in a desiccated environment.[5]

Clearly label the storage location with the compound's identity and hazard information.

2. Preparation of Stock Solutions:

All handling of the solid compound must be conducted in a certified chemical fume hood to

minimize inhalation risk.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating

dust.

Prepare stock solutions by dissolving the compound in a suitable solvent. Once in solution,

store at -20°C and use within 3 months to maintain potency. It is advisable to aliquot

solutions to avoid multiple freeze-thaw cycles.[5]
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3. During Experimentation:

Always wear the appropriate PPE as outlined above.

Conduct all experimental procedures involving ML786 dihydrochloride in a well-ventilated

area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the

first aid measures detailed in the table below.

Quantitative Data Summary
Parameter Value Reference

Storage Temperature

(Lyophilized)
-20°C (desiccated) [5]

Stability (Lyophilized) 36 months [5]

Storage Temperature (In

Solution)
-20°C [5]

Stability (In Solution) Use within 3 months [5]

IC50 (B-RafV600E) 2.1 nM [5][6]

IC50 (C-Raf) 2.5 nM [5][6]

IC50 (wild-type B-Raf) 4.2 nM [5][6]

Disposal Plan
Proper disposal of ML786 dihydrochloride and associated waste is critical to ensure

laboratory safety and environmental protection.

Solid Waste:

Dispose of unused solid ML786 dihydrochloride as hazardous chemical waste in a

clearly labeled, sealed container.
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Contaminated consumables such as gloves, weighing paper, and pipette tips should be

collected in a designated hazardous waste bag within the fume hood.

Liquid Waste:

Collect all solutions containing ML786 dihydrochloride in a designated, sealed, and

clearly labeled hazardous waste container.

Do not dispose of solutions down the drain.

Decontamination:

Wipe down all surfaces and equipment that have come into contact with the compound

using an appropriate cleaning agent.

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[7]

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Experimental Workflow
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Caption: Workflow for the safe handling of ML786 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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